molecular formula C9H13NO2 B8319303 3-(4-formyltetrahydro-2H-pyran-4-yl)propanenitrile

3-(4-formyltetrahydro-2H-pyran-4-yl)propanenitrile

Cat. No.: B8319303
M. Wt: 167.20 g/mol
InChI Key: DDKZPEDQJXHIAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-formyltetrahydro-2H-pyran-4-yl)propanenitrile is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H13NO2

Molecular Weight

167.20 g/mol

IUPAC Name

3-(4-formyloxan-4-yl)propanenitrile

InChI

InChI=1S/C9H13NO2/c10-5-1-2-9(8-11)3-6-12-7-4-9/h8H,1-4,6-7H2

InChI Key

DDKZPEDQJXHIAS-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1(CCC#N)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of tetrahydro-2H-pyran-4-carbaldehyde (1.0 g, 8.77 mmol) and acrylonitrile (0.6 mL, 8.77 mmol) in dioxane (5 mL) was cooled to 0° C., treated with benzyltrimethylammonium hydroxide (0.04 mL, 40% in methanol), stirred at 0° C. for 30 minutes, warmed to room temperature, and stirred for 18 hours. The mixture was neutralized with 1N HCl and extracted with ethyl acetate. The organic phase was washed with aqueous saturated NaHCO3, dried (Na2SO4), filtered, and concentrated. The oil was purified by flash chromatography eluting with 0% to 50% ethyl acetate/hexane to provide the desired product as a colorless oil (0.777 g, 53% yield).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.6 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.04 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
53%

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